Cas no 1342677-17-1 (2-(4-Fluoro-2-methylphenyl)-6-methylpiperidine)

• Product Name: 2-(4-Fluoro-2-methylphenyl)-6-methylpiperidine
• CAS No: 1342677-17-1
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6268257
• PubChem ID: 64458668
• Update Time: 2025-05-30

2-(4-Fluoro-2-methylphenyl)-6-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-714334
• AKOS013782374
• 2-(4-fluoro-2-methylphenyl)-6-methylpiperidine
• 1342677-17-1
• CS-0283279
• 2-(4-Fluoro-2-methylphenyl)-6-methylpiperidine

• Inchi： 1S/C13H18FN/c1-9-8-11(14)6-7-12(9)13-5-3-4-10(2)15-13/h6-8,10,13,15H,3-5H2,1-2H3
• InChI Key： ZVBZUGVJMWHFQH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1CCCC(C)N1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-Fluoro-2-methylphenyl)-6-methylpiperidine

Introduction to 2-(4-Fluoro-2-Methylphenyl)-6-Methylpiperidine (CAS No. 1342677-17-1)

2-(4-Fluoro-2-Methylphenyl)-6-Methylpiperidine, also known by its CAS registry number 1342677-17-1, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of piperidines, which are six-membered cyclic amines. The presence of a fluorine atom and methyl groups in its structure introduces interesting chemical properties, making it a subject of interest in both academic and industrial research.

The molecular formula of 2-(4-Fluoro-2-Methylphenyl)-6-Methylpiperidine is C₁₃H₁₈FN, with a molecular weight of approximately 208.3 g/mol. Its structure consists of a piperidine ring substituted at the 2-position with a 4-fluoro-2-methylphenyl group and at the 6-position with a methyl group. This substitution pattern imparts specific electronic and steric properties to the molecule, influencing its reactivity and potential uses.

Recent studies have highlighted the potential of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with therapeutic applications. The incorporation of fluorine atoms in organic molecules has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability. In this context, 2-(4-Fluoro-2-Methylphenyl)-6-Methylpiperidine has emerged as a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as piperidine or its derivatives. The introduction of the 4-fluoro-2-methylphenyl group and the methyl substituent at the 6-position requires careful planning to ensure high yields and purity. Recent advancements in catalytic methods and asymmetric synthesis have provided new avenues for the efficient production of this compound.

In terms of physical properties, 2-(4-Fluoro-2-Methylphenyl)-6-Methylpiperidine exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and analytical techniques.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, including agrochemicals and advanced materials. For instance, researchers have explored its use as a building block for constructing bioactive heterocycles with potential anti-inflammatory or antifungal activities.

Recent research has also focused on the computational modeling of 2-(4-Fluoro-2-Methylphenyl)-6-Methylpiperidine, aiming to predict its interactions with biological targets such as enzymes or receptors. These studies leverage molecular docking simulations and quantum mechanical calculations to provide insights into its binding affinities and selectivity profiles.

In conclusion, CAS No. 1342677-17-1, or 2-(4-Fluoro-2-Methylphenyl)-6-Methylpiperidine, represents an intriguing compound with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthetic methodologies and computational tools, position it as a key player in contemporary chemical research.